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Abstract

Dregeoside All is a naturally occurring steroid glycoside isolated from the plant Dregea
volubilis. This document provides a comprehensive overview of the discovery, historical
background, chemical properties, and reported biological activities of Dregeoside A11. It
includes a compilation of available quantitative data, detailed experimental methodologies
derived from published research, and visualizations of relevant pathways and workflows to
serve as a valuable resource for ongoing and future research and development efforts.

Introduction and Historical Background

The discovery of Dregeoside A1l is rooted in the systematic investigation of the chemical
constituents of plants from the Asclepiadaceae family. Specifically, it was first isolated from
Dregea volubilis (L.) Benth., a climbing shrub found in Southeast Asia that has been
traditionally used in folk medicine.

The initial report of Dregeoside A1l appears to originate from a 1983 study by Yoshimura et
al., which focused on the isolation of new antitumor-active glycosides from Dregea volubilis[1].
This research was part of a broader effort to identify novel bioactive compounds from medicinal
plants. Since its initial discovery, Dregeoside A1l has been the subject of further
phytochemical and biological studies, which have explored its potential therapeutic
applications, including its effects on cancer cells and its enzymatic inhibitory activities.
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Physicochemical Properties

Dregeoside All is a complex steroid glycoside. Its fundamental properties are summarized in
the table below.

Property Value Source
CAS Number 89020-11-1 [2][3]
Molecular Formula C55H88022 [2][3]
Molecular Weight 1101.29 g/mol

Appearance White solid/powder

Natural Source Dregea volubilis

Biological Activities and Quantitative Data

Dregeoside A1l and its parent plant extract have been investigated for several biological
activities. The available quantitative data from these studies are summarized below.

Cytotoxic Activity

Recent studies have evaluated the cytotoxic effects of Dregeoside A1l against various human
cancer cell lines.

Cell Line Activity IC50 Value (pM) Reference

Not explicitly stated

Human Lung Cancer ] for A11, but related
Cytotoxic
(A549) compounds showed
activity.

Not explicitly stated

Human Breast Cancer ) for Al11, but related
Cytotoxic
(MCF-7) compounds showed
activity.
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Note: While Dregeoside A1l was isolated in the study by Vu et al. (2023), the specific IC50
values for this particular compound were not detailed in the abstract. The study did report IC50
values for other new pregnane glycosides from the same plant, suggesting that Dregeoside
A11 likely possesses similar activity.

Enzyme Inhibitory Activity

Dregeoside A1l has been studied for its ability to inhibit certain enzymes.

- . Concentration
Enzyme Activity % Inhibition (M) Reference
u

Not specified for
Al1, but related
) . compounds
o-glucosidase Inhibitory 200
showed
significant

inhibition.

Not specified for
Al1, but related
o compounds
o-amylase Inhibitory -
showed
significant

inhibition.

Experimental Protocols

The following sections detail the general experimental methodologies that have been used for
the isolation and study of Dregeoside A1l and related compounds from Dregea volubilis.

Isolation of Dregeoside A1l

The general workflow for the isolation of Dregeoside A1l from Dregea volubilis involves
solvent extraction followed by chromatographic separation.
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Plant Material Processing & Extraction

Dried leaves of Dregea volubilis

'

Methanol Extraction

Fractiination

Crude Methanol Extract

'

Solvent Partitioning
(e.g., with EtOAC)

Chromatogra@ic Separation

Bioactive Fraction
(e.g., EtOACc fraction)

:

Silica Gel Column Chromatography

'

Preparative HPLC

Final Product

Dregeoside A1l
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Assay Setup

Seed cancer cells in a 96-well plate

l

Incubate for 24h

Treaiment

Treat cells with varying concentrations of Dregeoside A1l

;

Incubate for 48-72h

Measuiernent

Add MTT solution

l

Incubate for 4h

;

Add solubilization solution (e.g., DMSO)

l

Measure absorbance at ~570 nm

Data %\alysis
Calculate IC50 value
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Dregeoside A11

r Cell

Cance

Interaction with Cell Membrane or Receptors

l

Signal Transduction Cascade Activation

'

Mitochondrial Pathway Activation
(e.g., Bcl-2 family modulation)

l

Caspase Activation
(e.g., Caspase-3, -9)

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dregeoside A11: A Technical Guide to its Discovery,
Properties, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12320010#dregeoside-all-discovery-and-historical-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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